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Compound of Interest

Compound Name:
3-Isoxazol-5-ylpiperidine

hydrochloride

Cat. No.: B1413411 Get Quote

Essential Safety and Handling Guide for 3-
Isoxazol-5-ylpiperidine hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Isoxazol-5-ylpiperidine hydrochloride (CAS No: 2109145-26-6). Adherence to these

procedures is vital for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Isoxazol-5-ylpiperidine hydrochloride is classified with the following hazard statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Given these hazards, a comprehensive personal protective equipment (PPE) strategy is

mandatory to prevent accidental exposure. The recommended level of protection corresponds

to Level C or D, depending on the scale of handling and ventilation available.[3][4][5]

Table 1: Personal Protective Equipment (PPE) Requirements

Body Part Required PPE
Specifications and Best
Practices

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Inspect gloves for integrity

before each use. Use proper

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use.

[2]

Eyes/Face

Safety glasses with side

shields or safety goggles. A

face shield is required for

splash hazards.

Must meet ANSI Z.87.1 or

equivalent standards.[6]

Body Laboratory coat

Should be fully buttoned to

cover as much skin as

possible.[6]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

may be required for large

quantities or inadequate

ventilation.

Engineering controls like fume

hoods are the primary line of

defense.[6][7]

Feet Closed-toe shoes
Shoes must cover the entire

foot.[6]

Step-by-Step Handling Procedures
Proper handling techniques are critical to minimize the risk of exposure. The following workflow

outlines the safe handling of 3-Isoxazol-5-ylpiperidine hydrochloride from receipt to
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disposal.
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Pre-Handling

Handling

Post-Handling

1. Review Safety Data Sheet (SDS)

2. Don Appropriate PPE

3. Prepare Clean & Ventilated Workspace

4. Weigh Compound in Fume Hood

5. Dissolve in a Closed or Covered Vessel

6. Transfer Solution Using Pipette or Syringe

7. Decontaminate Work Surfaces

8. Doff PPE Correctly

9. Wash Hands Thoroughly
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Unused Compound & Contaminated Materials

Segregate into Designated Waste Containers

Clearly Label Waste Container with Contents

Store in a Secure, Ventilated Area

Dispose Through Licensed Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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